![molecular formula C12H14N4O2S B1387961 N-[2-(5-amino-1,3,4-thiadiazol-2-yl)ethyl]-3-methoxybenzamide CAS No. 1199215-82-1](/img/structure/B1387961.png)
N-[2-(5-amino-1,3,4-thiadiazol-2-yl)ethyl]-3-methoxybenzamide
Overview
Description
“N-[2-(5-amino-1,3,4-thiadiazol-2-yl)ethyl]-3-methoxybenzamide” is a compound that contains a 1,3,4-thiadiazole nucleus, which is a common and integral feature of a variety of natural products and medicinal agents . This compound is designed, synthesized, and evaluated in vitro for their urease inhibitor activities .
Synthesis Analysis
The compounds are synthesized efficiently in three steps in high isolated yields from amines, 2-chloroacetyl chloride, hydrazinecarbothioamide, and carbon disulfide . A new method for synthesis of 1,3,4-thiadiazol-2-amine derivatives in a one-pot manner using the reaction between a thiosemicarbazide and carboxylic acid without toxic additives such as POCl3 or SOCl2 has been developed .Molecular Structure Analysis
The molecular structure of this compound was elucidated by elemental analyses, IR, 1H NMR, 13C NMR, and MS spectral data . The molecular docking simulation was performed using AutoDock4 by docking all synthesized compound and standard inhibitors into the crystal structure of Jack bean urease .Chemical Reactions Analysis
The compounds were tested for their inhibition of the interleukin-6 (IL-6)/JAK/STAT3 pathway in HEK-Blue IL-6 reporter cells .Physical And Chemical Properties Analysis
The yield of the compound is 72%; mp: 174–176°C; IR (KBr): 3348, 3313, 3055, 2980, 1688, 1624, 1608 cm−1; 1H NMR (DMSO-d6, 500 MHz) δ (ppm): 9.5 (s, 1H, NH), 9.20 (d, J = 8 Hz, 1H, H6), 7.31 (s, 2H, NH2), 7.06 (m, 2H, H4, 5), 6.91 (t, J = 7.5 Hz, 1H, H3), 4.06 (s, 2H, CH2), 3.83 (s, 3H, OCH3) ppm; 13C NMR (DMSO-d6, 125 MHz) δ (ppm): 170.5, 166.6, 149.9, 149.6, 127.5, 124.9, 121.5, 120.7, 111.6, 56.2, 56.1, 38.8 ppm; mass spectra (M+) at m/z 400.02 .Scientific Research Applications
Urease Inhibitory Activity
This compound has been found to have significant urease inhibitory activity . Urease is a cytoplasmic enzyme found in several cells, including bacteria, fungi, algae, and some plant cells . The inhibition of this enzyme is an efficient way for the treatment of infections caused by Helicobacter pylori, a bacterium that colonizes the human stomach and causes gastrointestinal infection .
Antinociceptive Agent
The compound has been evaluated for its antinociceptive effects on the nociceptive pathways of the nervous system . It has been found to increase the reaction times of mice in both the hot-plate and tail-clip tests, indicating a centrally mediated antinociceptive activity . Additionally, it has been found to decrease the number of writhing behavior in mice, indicating a peripherally mediated antinociceptive activity .
Anticancer Agent
The 2-amino-1,3,4-thiadiazole structure, which is part of the compound, has emerged as a promising foundation for the development of anticancer agents . These compounds have antitumor properties in various in vitro and in vivo models and target a diverse range of molecular pathways .
Antifungal Activity
The compound has been evaluated for its antifungal activities against various fungi, including G. zeae, Botryosphaeria dothidea, Phomopsis sp., P. infestans, and Thanatephorus cucumeris . The evaluation was done using the poison plate technique .
Anti-HIV Activity
The compound has been evaluated for its anti-HIV activity . Although its activity and selectivity are limited compared to efavirenz, a standard antiviral agent, it may serve as the basis for future modification in the search for new potent non-nucleoside antiviral agents .
Mechanism of Action
Target of Action
Similar compounds have been reported to targeturease enzymes and signal transducer and activator of transcription 3 (STAT3) , which are involved in various biological processes.
Mode of Action
For instance, in the case of urease enzymes, the compound could potentially inhibit the enzyme’s activity .
Biochemical Pathways
Given the potential targets, it can be inferred that the compound may affect theurea cycle and the IL-6/JAK/STAT3 pathway , which are involved in nitrogen metabolism and cellular signaling respectively.
Result of Action
Similar compounds have shownanticancer activity and urease inhibitory activity , suggesting potential therapeutic applications.
Future Directions
Based on a scaffold combination strategy, compounds with a novel N-(benzimidazol-5-yl)-1,3,4-thiadiazol-2-amine scaffold were designed and their inhibition of the interleukin-6 (IL-6)/JAK/STAT3 pathway was tested in HEK-Blue IL-6 reporter cells . One of the analogs, N-(5-{2-[2-(5-amino-[1,3,4]thiadiazol-2-yl)-ethylsulfanyl]-ethyl}-[1,3,4]thiadiazol-2-yl)-2-phenyl-acetamide 6, exhibited similar potency and better solubility relative to BPTES and attenuated the growth of P493 human lymphoma B cells in vitro as well as in a mouse xenograft model .
properties
IUPAC Name |
N-[2-(5-amino-1,3,4-thiadiazol-2-yl)ethyl]-3-methoxybenzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O2S/c1-18-9-4-2-3-8(7-9)11(17)14-6-5-10-15-16-12(13)19-10/h2-4,7H,5-6H2,1H3,(H2,13,16)(H,14,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIQBQQANNFMAHV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)NCCC2=NN=C(S2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(5-amino-1,3,4-thiadiazol-2-yl)ethyl]-3-methoxybenzamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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